![molecular formula C2H4ClNO B057787 Methylaminoformyl chloride CAS No. 6452-47-7](/img/structure/B57787.png)
Methylaminoformyl chloride
Overview
Description
Methylaminoformyl chloride (MAFC) is a widely used synthetic organic compound with a variety of applications in the laboratory, including chemical synthesis and scientific research. It is a colorless liquid with a pungent odor, and is widely used in the production of pharmaceuticals, agrochemicals, and other industrial products. MAFC is also used in the synthesis of a variety of organic compounds, such as amines and amides. In addition, MAFC is used as a reagent in the synthesis of peptides and proteins.
Scientific Research Applications
Polymer Chemistry : Methylene diformamide is used as a reagent for introducing the diaminomethylene group into polymers. It has been applied in melt condensation with aromatic carboxylic anhydrides, like pyromellitic anhydride, to produce oligomeric methylene imides (Schindlbauer & Nausner, 1978).
Molecular Spectroscopy : Research on methyl formyl chloride oxime, in both gaseous and liquid states, has contributed to understanding the structure and spectral properties of formhydroxamic acid derivatives (Parsons, 1959).
Risk Assessment and Toxicology : Methylene chloride, closely related to methylaminoformyl chloride, has been studied for its carcinogenic risk to humans, integrating basic biochemical research and pharmacokinetic studies into risk assessment processes (Clewell, 1995).
Pharmaceutical Chemistry : Synthetic pathways involving similar compounds, like the reaction of naphthalen-1-amine with 4-methylbenzenesulfonyl chloride, have been explored for developing potent antibacterial agents (Abbasi et al., 2015).
Organic Synthesis : An efficient method to convert alcohols to chlorides using 2,4,6-trichloro[1,3,5]triazine and N,N-dimethyl formamide has been developed, applicable to various types of alcohols, including optically active carbinols (De Luca et al., 2002).
Physical Chemistry : Studies on the viscosities of sodium and potassium chlorides and bromides in N-methylformamide have provided insights into the properties of these solutions, contributing to the understanding of electrolyte behavior in organic solvents (Feakins & Lawrence, 1966).
Environmental Science : The transformation of herbicides like MCPP and Atrazine under natural aquifer conditions has been studied, revealing their mobility and persistence in sand aquifers, which has implications for environmental safety and pollution control (Agertved et al., 1992).
Safety and Hazards
Mechanism of Action
Target of Action
Methylaminoformyl chloride is primarily used as a reagent in the synthesis of various compounds. It is particularly important in the creation of acylprolinamides, a new class of peptide deformylase inhibitors with in vivo antibacterial activity . It is also used in the synthesis of carbamate derivatives, which are potential dual-binding site acetylcholinesterase inhibitors .
Mode of Action
The mode of action of this compound is largely dependent on its role as a reagent in chemical reactions. It interacts with its targets (other reactants) to form new compounds. For instance, in the synthesis of acylprolinamides, it interacts with other reactants to inhibit peptide deformylase, an enzyme that plays a crucial role in bacterial protein synthesis .
Biochemical Pathways
The exact biochemical pathways affected by this compound are dependent on the specific reactions it is involved in. For example, in the synthesis of acylprolinamides, it affects the pathway of bacterial protein synthesis by inhibiting the enzyme peptide deformylase .
Result of Action
The result of this compound’s action is the formation of new compounds. For instance, it aids in the creation of acylprolinamides, which have antibacterial activity . The exact molecular and cellular effects would depend on the specific compounds it helps synthesize.
Biochemical Analysis
Biochemical Properties
Methylaminoformyl chloride plays a role in biochemical reactions, particularly in the synthesis of carbamate derivatives It interacts with enzymes and other biomolecules during these reactions
Cellular Effects
It is known to be involved in the synthesis of carbamate derivatives, which can have various effects on cells depending on their specific structures and properties
Molecular Mechanism
The molecular mechanism of this compound involves its reaction with methylamine to form the compound . This reaction is represented by the equation: CH3NH2+COCl2→CH3NHCOCl
Metabolic Pathways
This compound is involved in the synthesis of carbamate derivatives
Properties
IUPAC Name |
N-methylcarbamoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4ClNO/c1-4-2(3)5/h1H3,(H,4,5) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRRYSIXDUIAUGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H4ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60214787 | |
Record name | Methylcarbamoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60214787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
93.51 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6452-47-7 | |
Record name | Methylcarbamoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6452-47-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methylcarbamoyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006452477 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6452-47-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133003 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methylcarbamoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60214787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methylcarbamoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.594 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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